N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H21NO4S/c1-25-16-7-3-2-6-15(16)20(10-11-20)19(23)22-14-21(24,17-8-4-12-26-17)18-9-5-13-27-18/h2-9,12-13,24H,10-11,14H2,1H3,(H,22,23)
• InChI Key: STKTUOMPCDHKFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC(C3=CC=CO3)(C4=CC=CS4)O
• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H21NO4S and its molecular weight is 383.46. The purity is usually 95%.
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Scientific Research Applications

Transformations Under Camps Cyclization Conditions

Research by Mochalov et al. (2016) discusses transformations of N-substituted cyclopropanecarboxamides under Camps cyclization conditions, leading to various heterocyclic compounds with potential applications in material science and pharmaceuticals. Their study highlights the flexibility of cyclopropanecarboxamides in chemical synthesis, offering pathways to diverse molecular structures (Mochalov et al., 2016).

Photoinduced Oxidative Annulation

Zhang et al. (2017) demonstrated a metal-free, photoinduced direct oxidative annulation process involving ethyl-2-(furan-2-yl)-3-oxo-3-(aryl-2-yl)propanoates. This method facilitates the synthesis of highly functionalized polyheterocyclic compounds, indicating potential for creating complex molecules for drug development and material applications (Zhang et al., 2017).

Synthesis of Lignan Conjugates via Cyclopropanation

A study by Raghavendra et al. (2016) on the synthesis of lignan conjugates via cyclopropanation explores antimicrobial and antioxidant properties. This research points to the medical and pharmaceutical applications of such compounds, highlighting their potential use in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Enzymatic Synthesis of Biobased Polyesters

Jiang et al. (2014) investigated the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters, leading to novel biobased furan polyesters. This work underscores the importance of sustainable materials in the polymer industry, showing how furan derivatives can be used to create environmentally friendly polymers (Jiang et al., 2014).